Cas no 847615-28-5 (2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole)

2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole structure

847615-28-5 structure

Product Name:2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole

CAS No:847615-28-5

MF:C₈H₅ClF₂N₂

MW:202.588507413864

MDL:MFCD09802112

CID:1073681

PubChem ID:18071312

Update Time:2024-10-26

2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 2-Chloromethyl-5,6-difluoro-1H-benzoimidazole
- 2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole (ACI)
- 2-(Chloromethyl)-5,6-difluoro-1H-1,3-benzodiazole
- 2-(Chloromethyl)-5,6-difluoro-1H-benzo[d]imidazole
- CS-10349
- DTXSID90592505
- XIB61528
- 847615-28-5
- MFCD09802112
- DB-227749
- D95051
- AKOS000160949
- 2-chloromethyl-5,6-difluoro-1H-benzimidazole
- EN300-28961
- Z235363077
- 2-(chloromethyl)-5,6-difluoro-1H-benzimidazole
- SCHEMBL1941487
- XKSUDTNRLIXEFE-UHFFFAOYSA-N
- 2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole
- MDL： MFCD09802112
- Inchi： 1S/C8H5ClF2N2/c9-3-8-12-6-1-4(10)5(11)2-7(6)13-8/h1-2H,3H2,(H,12,13)
- InChI Key： XKSUDTNRLIXEFE-UHFFFAOYSA-N
- SMILES： FC1C(F)=CC2=C(N=C(CCl)N2)C=1

Computed Properties

Exact Mass: 202.0109322g/mol
Monoisotopic Mass: 202.0109322g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 28.7Å²

2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole Security Information

HazardClass：IRRITANT

2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A069003149-1g	2-(Chloromethyl)-5,6-difluoro-1H-benzo[d]imidazole	847615-28-5	95%	1g	$325.42	2023-08-31
Alichem	A069003149-5g	2-(Chloromethyl)-5,6-difluoro-1H-benzo[d]imidazole	847615-28-5	95%	5g	$946.00	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DK772-1g	2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole	847615-28-5	95+%	1g	1562.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DK772-200mg	2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole	847615-28-5	95+%	200mg	445.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DK772-50mg	2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole	847615-28-5	95+%	50mg	185.0CNY	2021-07-10
TRC	C385470-50mg	2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole	847615-28-5		50mg	$ 50.00	2022-06-06
TRC	C385470-100mg	2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole	847615-28-5		100mg	$ 70.00	2022-06-06
TRC	C385470-500mg	2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole	847615-28-5		500mg	$ 275.00	2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD351245-100mg	2-(Chloromethyl)-5,6-difluoro-1H-benzo[d]imidazole	847615-28-5	95%	100mg	￥331.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD351245-250mg	2-(Chloromethyl)-5,6-difluoro-1H-benzo[d]imidazole	847615-28-5	95%	250mg	￥496.0	2024-04-18

2-(Chloromethyl)-5,6-difluoro-1H-benzimidazole Production Method

Production Method 1

76179-40-3

847615-28-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 5 h, reflux; reflux → 0 °C
1.2 Reagents: Ammonia Solvents: Water ; pH 7, 0 °C

Reference

Synthesis of fluorine-containing analogs of ellipticine and other heterocycles from 2-nitro- and 2-amino-4,5-difluoroanilines

Yarovenko, V. N.; Polushina, A. V.; Levchenko, K. S.; Zavarzin, I. V.; Krayushkin, M. M.; et al, Russian Journal of Organic Chemistry, 2007, 43(9), 1387-1392